Cas no 2194450-29-6 (N-[[1-(5-Chloro-2-methylphenyl)-3-pyrrolidinyl]methyl]-2-propenamide)

• Product Name: N-[[1-(5-Chloro-2-methylphenyl)-3-pyrrolidinyl]methyl]-2-propenamide
• CAS No: 2194450-29-6
• MF: C₁₅H₁₉ClN₂O
• MW: 278.777162790298
• CID: 5410010
• PubChem ID: 132306372
• Update Time: 2025-07-17

N-[[1-(5-Chloro-2-methylphenyl)-3-pyrrolidinyl]methyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• EN300-6636731
• Z1938128085
• 2194450-29-6
• N-{[1-(5-chloro-2-methylphenyl)pyrrolidin-3-yl]methyl}prop-2-enamide
• N-[[1-(5-Chloro-2-methylphenyl)pyrrolidin-3-yl]methyl]prop-2-enamide
• AKOS033678929
• N-[[1-(5-Chloro-2-methylphenyl)-3-pyrrolidinyl]methyl]-2-propenamide

• Inchi： 1S/C15H19ClN2O/c1-3-15(19)17-9-12-6-7-18(10-12)14-8-13(16)5-4-11(14)2/h3-5,8,12H,1,6-7,9-10H2,2H3,(H,17,19)
• InChI Key： XTEIIYQUOIBURT-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(C2=CC(Cl)=CC=C2C)C1)(=O)C=C

Computed Properties

• Exact Mass: 278.1185909g/mol
• Monoisotopic Mass: 278.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.143±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 483.8±45.0 °C(Predicted)
• pka: 14.80±0.46(Predicted)

Additional information on N-[[1-(5-Chloro-2-methylphenyl)-3-pyrrolidinyl]methyl]-2-propenamide

Comprehensive Overview of N-[[1-(5-Chloro-2-methylphenyl)-3-pyrrolidinyl]methyl]-2-propenamide (CAS No. 2194450-29-6)

N-[[1-(5-Chloro-2-methylphenyl)-3-pyrrolidinyl]methyl]-2-propenamide, with the CAS number 2194450-29-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrolidinyl and propenamide functional groups, is often studied for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and binding affinities, which make it a candidate for further exploration in targeted therapies.

The structural complexity of N-[[1-(5-Chloro-2-methylphenyl)-3-pyrrolidinyl]methyl]-2-propenamide allows it to interact with various biological targets. Its chloro and methylphenyl substituents contribute to its lipophilicity, a property highly valued in the design of bioactive molecules. Recent studies have highlighted its potential role in modulating specific enzymatic pathways, aligning with current trends in precision medicine and personalized therapeutics. These attributes position it as a compound of interest in the development of novel treatments for complex diseases.

In the context of modern drug discovery, CAS 2194450-29-6 exemplifies the shift toward small-molecule inhibitors with high selectivity. The compound's propenamide moiety is particularly noteworthy, as it is often associated with covalent binding to target proteins—a mechanism increasingly explored in oncology and neurology. This aligns with growing user searches for "covalent inhibitors in drug design" and "small-molecule therapeutics," reflecting broader industry interest.

Synthetic accessibility is another key advantage of N-[[1-(5-Chloro-2-methylphenyl)-3-pyrrolidinyl]methyl]-2-propenamide. Its modular structure allows for efficient derivatization, making it a versatile scaffold in medicinal chemistry. Researchers frequently investigate its analogs to optimize pharmacokinetic properties, addressing common search queries like "improving drug bioavailability" and "structure-activity relationships." Such efforts are critical in overcoming challenges like metabolic instability, a recurring theme in pharmaceutical forums.

Beyond its biochemical applications, CAS 2194450-29-6 is also relevant to computational chemistry. Molecular docking and dynamics simulations often utilize this compound to validate predictive models, a topic frequently searched as "AI in drug discovery." The integration of machine learning and cheminformatics has further amplified its utility, enabling rapid screening of virtual libraries for lead optimization.

Quality control and analytical characterization of N-[[1-(5-Chloro-2-methylphenyl)-3-pyrrolidinyl]methyl]-2-propenamide rely on advanced techniques such as HPLC, NMR, and mass spectrometry. These methods ensure batch-to-batch consistency, a priority for laboratories addressing queries like "analytical validation of novel compounds." Regulatory compliance and reproducibility are thus central to its use in preclinical studies.

In summary, N-[[1-(5-Chloro-2-methylphenyl)-3-pyrrolidinyl]methyl]-2-propenamide (CAS 2194450-29-6) represents a convergence of synthetic chemistry, drug design, and computational innovation. Its multifaceted applications resonate with trending topics in life sciences, from targeted drug delivery to AI-driven research. As the scientific community continues to explore its potential, this compound remains a focal point for advancing therapeutic paradigms.